1-(2-chlorophenyl)-3-[(furan-3-yl)methyl]-3-[(thiophen-2-yl)methyl]urea

• IUPAC Name: 3-(2-chlorophenyl)-1-(furan-3-ylmethyl)-1-(thiophen-2-ylmethyl)urea
• InChI: InChI=1S/C17H15ClN2O2S/c18-15-5-1-2-6-16(15)19-17(21)20(10-13-7-8-22-12-13)11-14-4-3-9-23-14/h1-9,12H,10-11H2,(H,19,21)
• InChI Key: NIAUVVIEVDRKDW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC(=O)N(CC2=COC=C2)CC3=CC=CS3)Cl
• Molecular Formula: C17H15ClN2O2S
• Molecular Weight: 346.8 g/mol

Description

1-(2-Chlorophenyl)-3-[(furan-3-yl)methyl]-3-[(thiophen-2-yl)methyl]urea, commonly referred to as 2C-F-T-U, is a synthetic compound with a wide variety of applications in scientific research and laboratory experiments. This compound is a member of the urea class of compounds, which are organic compounds composed of carbon, nitrogen, and oxygen atoms. 2C-F-T-U is a unique compound due to its unique combination of aromatic and heterocyclic rings, which give it unique properties that make it useful in various areas of research.

Scientific Research Applications

2C-F-T-U has a wide variety of applications in scientific research. It has been used to study the effects of different compounds on the activity of enzymes, to investigate the structure and function of proteins, and to study the effects of drugs on the human body. 2C-F-T-U has also been used to study the effects of environmental pollutants on the human body and to develop new drugs for the treatment of various diseases.

Mechanism of Action

2C-F-T-U has been shown to interact with a variety of proteins and enzymes in the body, resulting in a variety of effects. It has been shown to act as an agonist at certain receptors, stimulating the activity of enzymes and proteins involved in various biochemical processes. It has also been shown to inhibit the activity of certain enzymes, resulting in the inhibition of certain biochemical pathways.
Biochemical and Physiological Effects
2C-F-T-U has been shown to have a variety of biochemical and physiological effects. It has been shown to affect the activity of enzymes involved in the metabolism of drugs, as well as the activity of proteins involved in the regulation of gene expression. It has also been shown to affect the activity of proteins involved in the regulation of cell growth and differentiation. In addition, it has been shown to affect the activity of certain hormones, resulting in changes in the body's metabolism.

Advantages and Limitations for Lab Experiments

The use of 2C-F-T-U in laboratory experiments has several advantages. It is easy to synthesize, and it is relatively non-toxic, making it safe to use in experiments. In addition, it is relatively inexpensive, making it a cost-effective choice for laboratory experiments. However, there are some limitations to using 2C-F-T-U in laboratory experiments. It is not as stable as some other compounds, and its effects can vary depending on the concentration used.

Future Directions

The potential applications of 2C-F-T-U in scientific research are still being explored. Future research may focus on the use of this compound in drug development, as well as its potential use in the study of environmental pollutants. In addition, further research may be conducted to explore the effects of this compound on the activity of enzymes and proteins involved in various biochemical processes. Finally, further research may be conducted to explore the potential use of this compound in the treatment of various diseases.

Synthesis Methods

2C-F-T-U is synthesized via a multi-step process involving the reaction of furan-3-ylmethyl chloride and thiophen-2-ylmethyl chloride with 1-chloro-2-nitrobenzene in the presence of a base. The reaction is followed by a series of purification steps to remove impurities and produce the desired compound. This synthesis method is simple and efficient, making it an ideal choice for laboratory experiments.